Cas no 885277-27-0 (Quinazoline,4-chloro-7-fluoro-2-(4-methoxyphenyl)-)

• Product Name: Quinazoline,4-chloro-7-fluoro-2-(4-methoxyphenyl)-
• CAS No: 885277-27-0
• MF: C₁₅H₁₀ClFN₂O
• MW: 288.704105854034
• CID: 711427
• PubChem ID: 53407934
• Update Time: 2025-04-19

Quinazoline,4-chloro-7-fluoro-2-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Quinazoline,4-chloro-7-fluoro-2-(4-methoxyphenyl)-
• 4-chloro-7-fluoro-2-(4-methoxyphenyl)quinazoline
• 4-CHLORO-7-FLUORO-2-(4-METHOXY-PHENYL)-QUINAZOLINE
• Quinazoline,4-chloro-7-fluoro-2-(4-methoxyphenyl)
• AKOS012384457
• AB19758
• DTXSID40696123
• 885277-27-0

• Inchi： 1S/C15H10ClFN2O/c1-20-11-5-2-9(3-6-11)15-18-13-8-10(17)4-7-12(13)14(16)19-15/h2-8H,1H3
• InChI Key： XNTMFESYQCIMHQ-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC(=CC2=NC(C2C=CC(=CC=2)OC)=N1)F

Computed Properties

• Exact Mass: 288.04700
• Monoisotopic Mass: 288.0465688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 35Ų

Experimental Properties

• PSA: 35.01000
• LogP: 4.09790